Cas no 1858915-20-4 (1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one)

• Product Name: 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one
• CAS No: 1858915-20-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5457795
• PubChem ID: 130174828
• Update Time: 2025-08-05

1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS033679085
• 1-{2-azaspiro[4.5]decan-2-yl}prop-2-en-1-one
• 1858915-20-4
• Z1938291760
• EN300-5185344
• 1-(2-Azaspiro[4.5]decan-2-yl)prop-2-en-1-one
• 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one

• Inchi： 1S/C12H19NO/c1-2-11(14)13-9-8-12(10-13)6-4-3-5-7-12/h2H,1,3-10H2
• InChI Key： GEBCWYNGEPOIFC-UHFFFAOYSA-N
• SMILES： C(N1CCC2(CCCCC2)C1)(=O)C=C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 348.1±9.0 °C(Predicted)
• pka: -0.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one

Introduction to 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one (CAS No. 1858915-20-4)

1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one, identified by the CAS number 1858915-20-4, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic ketone features a fused azacyclic core linked to a propenone moiety, making it a promising candidate for further exploration in synthetic chemistry and biological activity evaluation.

The molecular framework of 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one consists of a spirocyclic structure where an azacyclic ring is connected to a decane backbone through a propenone functional group. This particular arrangement imparts distinct electronic and steric properties, which are critical for its potential applications in pharmaceutical development. The presence of the azaspiro scaffold suggests that this compound may exhibit interesting pharmacological properties, such as modulatory effects on enzyme systems or interaction with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential therapeutic benefits. Spirocycles are known for their rigid conformation, which can enhance binding affinity and selectivity in drug design. The azaspiro[4.5]decane core in 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one is particularly noteworthy, as it combines the advantages of both azacycles and spirocyclic systems, offering a versatile platform for medicinal chemists.

One of the most compelling aspects of 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one is its potential role in the development of novel therapeutic agents. The propenone group (also known as an α,β-unsaturated carbonyl) is a well-known pharmacophore that can participate in various biochemical interactions, including Michael addition reactions and hydrogen bonding. These interactions are crucial for designing molecules that can effectively modulate biological pathways.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly for their ability to exhibit multiple binding modes and enhanced metabolic stability. The azaspiro[4.5]decane scaffold, as seen in 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one, has been shown to improve oral bioavailability and reduce susceptibility to enzymatic degradation, making it an attractive scaffold for drug development.

The synthesis of 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one presents an intriguing challenge due to its complex structural motif. However, advances in synthetic methodologies have made it possible to access such intricate molecules with increasing efficiency. Modern techniques such as transition-metal-catalyzed reactions and organometallic chemistry have enabled the construction of complex spirocycles in a more streamlined manner.

The chemical reactivity of 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one is another area of interest. The propenone group can undergo various transformations, including condensation reactions with nucleophiles and enolization processes, which can lead to the formation of diverse derivatives. These derivatives may exhibit enhanced biological activity or improved pharmacokinetic properties, making them valuable candidates for further investigation.

In conclusion, 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one (CAS No. 1858915-20-4) represents a fascinating compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features, combined with its chemical reactivity, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for spirocyclic compounds, 1-(2-Azaspiro[4.5]dec-2-yl)-2-propen-1-one is poised to play a crucial role in the next generation of pharmaceutical innovations.